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For researchers, scientists, and drug development professionals, the accurate detection and

analysis of gunshot residue (GSR) is a critical aspect of forensic science. This guide provides

an objective comparison of two prominent methods for inorganic GSR analysis: Inductively

Coupled Plasma-Mass Spectrometry (ICP-MS) and the Sodium Rhodizonate test. We will delve

into their performance, supported by experimental data, to assist in the selection of the most

appropriate technique for specific analytical needs.

Gunshot residue is a complex matrix of particles originating from the primer, propellant, bullet,

and cartridge case upon the discharge of a firearm. The primary inorganic components of GSR,

which are the focus of this guide, are typically lead (Pb), barium (Ba), and antimony (Sb).[1]

The presence and distribution of these elements can provide crucial evidence in criminal

investigations.

Methodologies at a Glance
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a powerful and highly sensitive

instrumental technique used for elemental analysis.[2][3] It utilizes an inductively coupled

plasma to ionize the sample, and a mass spectrometer to separate and quantify the ions based

on their mass-to-charge ratio. This allows for the simultaneous detection of multiple elements at

trace and ultra-trace levels.[1][4]

The Sodium Rhodizonate test, in contrast, is a qualitative colorimetric or "spot" test.[5][6] It is a

chemical method that produces a distinct color change in the presence of specific metal ions,

primarily lead.[7][8] At a pH of 2.8, a scarlet color indicates the presence of lead, which then
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turns blue-violet upon the addition of hydrochloric acid.[9] This test is often used as a

preliminary or screening tool due to its simplicity and rapid results.[10]

Quantitative Performance Comparison
The choice between ICP-MS and the Sodium Rhodizonate test often hinges on the required

level of sensitivity, specificity, and the need for quantitative data. The following table

summarizes the key performance metrics based on available experimental data.
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Parameter
Inductively Coupled
Plasma-Mass
Spectrometry (ICP-MS)

Sodium Rhodizonate Test

Principle

Instrumental analysis of

elemental composition based

on mass-to-charge ratio.

Chemical colorimetric reaction

for the presence of lead (and

sometimes barium).[10][11]

Analysis Type
Quantitative and Qualitative.

[12]
Primarily Qualitative.[5]

Elements Detected

Multi-elemental (Pb, Ba, Sb,

and others like Sn, Cu, Zn).[1]

[10]

Primarily Lead (Pb); can also

indicate Barium (Ba).[10][11]

Sensitivity

Very high; capable of detecting

elements at µg/L (ppb) and

even lower concentrations.[10]

High for lead, but generally

less sensitive than ICP-MS.[7]

One study reported negative

results for the colorimetric test

where ICP-MS still detected Pb

and Ba.[13]

Specificity

High; identifies elements

based on their specific mass-

to-charge ratio.[2]

High for lead under specific pH

conditions.[7][9] However,

other heavy metals can cause

a pink reaction before the final

confirmatory step.[14]

Environmental lead may also

lead to false positives.[15]

Sample Throughput

High; can be automated for

rapid analysis of multiple

samples.[16]

Low to moderate; typically

performed on a sample-by-

sample basis.
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Interferences

Can be affected by polyatomic

interferences, which can be

mitigated with collision/reaction

cells.[17] Bloodstains have

been shown not to interfere

with ICP-MS analysis of GSR.

[3][12]

Chemical interferences are

possible; the test is typically

performed after other

colorimetric tests like the

Modified Griess Test to avoid

this.[8][14] Bloodstains can

affect the color reaction.[3][12]

Cost
High initial instrument cost and

operational expenses.

Low cost for reagents and

equipment.

Experimental Protocols
Detailed and standardized experimental protocols are crucial for obtaining reliable and

reproducible results in GSR analysis. Below are representative methodologies for both ICP-MS

and the Sodium Rhodizonate test.

ICP-MS Analysis of Gunshot Residue
This protocol outlines a general procedure for the analysis of GSR collected on swabs.

1. Sample Collection:

GSR is collected from the hands of a suspect or from a surface using cotton swabs

moistened with a 5% nitric acid solution.[16]

2. Sample Preparation:

The swabs are placed in polypropylene tubes containing a 10% nitric acid solution.[12]

The samples are then subjected to ultrasonic vibration (e.g., at 45 kHz and 80°C for 30

minutes) to extract the GSR particles into the solution.[12]

For samples on cloth, especially with bloodstains, microwave digestion with nitric acid and

hydrogen peroxide may be employed for more efficient extraction.[12]

The resulting solution is then diluted to a final volume with ultrapure water.[12]
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3. Instrumental Analysis:

The analysis is performed using an ICP-MS instrument (e.g., Agilent 7500 series).[16]

The instrument is calibrated using multi-element standards containing Pb, Ba, and Sb at

various concentrations.

Internal standards are often used to correct for instrumental drift and matrix effects.

The instrument's operating conditions (e.g., plasma power, gas flow rates) are optimized for

the detection of the target elements.[18]

4. Data Analysis:

The concentrations of Pb, Ba, and Sb in the samples are determined by comparing their

signal intensities to the calibration curve.

The results are typically reported in micrograms per liter (µg/L).[13]

Sodium Rhodizonate Test for Lead in Gunshot Residue
This protocol describes the direct application of the Sodium Rhodizonate test to a surface.

1. Reagent Preparation:

Sodium Rhodizonate Solution: A saturated solution is prepared by dissolving sodium

rhodizonate powder in distilled water until a small amount of powder remains undissolved.

This solution should be the color of strong tea and is prepared fresh for immediate use.[14]

[15]

Buffer Solution (pH 2.8): Prepared by dissolving sodium bitartrate and tartaric acid in distilled

water.[14]

5% Hydrochloric Acid (HCl) Solution: A dilute solution of HCl is prepared.[14]

2. Test Procedure:

The area to be tested is positioned on a clean, uncontaminated surface.[14]
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A control test is performed by placing a known lead mark on a discrete area of the item or on

filter paper to ensure the reagents are working correctly.[14]

The test area is sprayed with the saturated sodium rhodizonate solution.[14]

The same area is then sprayed with the pH 2.8 buffer solution. The appearance of a pink

color may indicate the presence of lead or other heavy metals.[14]

Finally, the area is sprayed with the 5% HCl solution. The fading of the pink color and the

development of a blue-violet color is a specific indication of the presence of lead.[14]

3. Documentation:

The results should be photographed promptly as the blue-violet color can fade.[14][15]

Visualizing the Workflows
To better understand the practical application of these techniques, the following diagrams

illustrate a general forensic workflow for GSR analysis and a comparison of the key steps in

each method.

Crime Scene
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(Swabs, Tapes)
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Caption: General workflow for gunshot residue analysis in a forensic investigation.
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Caption: Comparison of the key analytical steps for ICP-MS and the Sodium Rhodizonate test.

Conclusion
Both ICP-MS and the Sodium Rhodizonate test have their distinct roles in the analysis of

gunshot residue. The Sodium Rhodizonate test serves as a valuable, low-cost, and rapid field

or preliminary test for the presence of lead.[10] Its simplicity makes it accessible for initial

screenings.

However, for comprehensive, quantitative, and multi-elemental analysis, ICP-MS is

demonstrably superior.[2][4] Its high sensitivity and specificity, coupled with the ability to

analyze for the characteristic triad of Pb, Ba, and Sb, provide more robust and definitive

evidence.[1] Furthermore, the ability of ICP-MS to overcome matrix effects like the presence of

blood offers a significant advantage in real-world forensic scenarios.[12]
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For research and drug development professionals requiring precise and reliable elemental

data, ICP-MS is the recommended method. The Sodium Rhodizonate test can be a useful

complementary technique for presumptive screening, but it should not be relied upon for

conclusive identification of gunshot residue, a role better suited to instrumental methods like

ICP-MS or the internationally recognized standard of SEM-EDX.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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